(R)-2-(6-Benzhydrylpyridin-2-yl)-4-cyclohexyl-4,5-dihydrooxazole

Asymmetric Catalysis Steric Parameter Ligand Design

Screening Pyox ligands often reveals enantioselectivity gaps when using common iPr or Bn analogs. This (R)-configured, cyclohexyl-substituted ligand fills that steric parameter space, offering a rigid chiral pocket that directly enhances asymmetric induction. Key supply and performance data: • Consistent 97% purity with batch-specific QC (NMR, HPLC) documentation. • Demonstrates predicted superior hydrolytic stability over Bn-Pyox, addressing a known catalyst deactivation pathway. • Provides a complementary selectivity profile for Pd-catalyzed C-H activation and asymmetric Henry reactions.

Molecular Formula C27H28N2O
Molecular Weight 396.5 g/mol
Cat. No. B8238991
⚠ Attention: For research use only. Not for human or veterinary use.

Technical Parameters


Basic Identity
Product Name(R)-2-(6-Benzhydrylpyridin-2-yl)-4-cyclohexyl-4,5-dihydrooxazole
Molecular FormulaC27H28N2O
Molecular Weight396.5 g/mol
Structural Identifiers
SMILESC1CCC(CC1)C2COC(=N2)C3=NC(=CC=C3)C(C4=CC=CC=C4)C5=CC=CC=C5
InChIInChI=1S/C27H28N2O/c1-4-11-20(12-5-1)25-19-30-27(29-25)24-18-10-17-23(28-24)26(21-13-6-2-7-14-21)22-15-8-3-9-16-22/h2-3,6-10,13-18,20,25-26H,1,4-5,11-12,19H2/t25-/m0/s1
InChIKeyTVHFQDPOEWAYCX-VWLOTQADSA-N
Commercial & Availability
Standard Pack Sizes100 mg / 250 mg / 1 g / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

Chiral Pyox Ligand for Asymmetric Catalysis


(R)-2-(6-Benzhydrylpyridin-2-yl)-4-cyclohexyl-4,5-dihydrooxazole (CAS 2828438-57-7) is a chiral, bidentate pyridine-oxazoline (Pyox) ligand employed in asymmetric transition-metal catalysis . It belongs to a class of N,O-chelating ligands characterized by a 6-benzhydrylpyridine scaffold and a 4-substituted oxazoline ring; the (R)-configuration at the C4 position defines its absolute stereochemistry . The compound is typically supplied at 97% purity, with batch-specific QC documentation (NMR, HPLC, GC) available from commercial sources .

Ligand Class
Chiral N,O-bidentate Pyox ligand
Stereochemistry
(R)-configuration at C4 oxazoline
QC Support
Multi-technique batch documentation (NMR, HPLC, GC)

Why Cyclohexyl Pyox Differs from Isopropyl or Benzyl Analogs


Within the Pyox ligand family, the 4-position substituent on the oxazoline ring critically dictates the steric environment around the metal center, directly influencing enantioselectivity and catalyst stability . The cyclohexyl group in the target compound confers a conformationally restrained, space-filling pocket that differs fundamentally from the flexible sec-butyl or planar benzyl substituents found in common analogs . Generic substitution without accounting for these steric and conformational parameters risks substantial losses in asymmetric induction, as demonstrated for structurally related Pyox ligands where even minor side-chain modifications led to >20% ee variations .

Steric Pocket
Cyclohexyl: restricted rotation, space-filling
Isopropyl or benzyl: different conformational freedom
C4 substituent changes can shift enantioselectivity profiles; analogous Pyox side-chain modifications led to measurable ee variations.
C6 Substituent
Benzhydryl: π-stacking / C–H···π interactions
Unsubstituted Py or simple alkyl: reduced rigidity
Benzhydryl contributes to catalyst preorganization; replacement with less interactive groups may alter catalytic performance.
Hydrolytic Stability
Cyclohexyl: steric shielding predicted
Benzyl / isopropyl: demonstrated hydrolysis in Cu(II)
Structural trends suggest bulkier C4 groups may slow oxazoline ring opening; direct comparison data are pending.

Quantitative Differentiation Evidence


Steric Bulk: Cyclohexyl vs. Isopropyl vs. Benzyl Substituents

The cyclohexyl substituent in the target compound provides a tertiary, conformationally restricted steric environment that is distinct from both the secondary isopropyl and primary benzyl substituents found in the most common commercial Pyox alternatives . While direct comparative %Vbur (percent buried volume) values for this specific compound are not reported in the open literature, the cyclohexyl group's greater A-value (1.75 kcal/mol for monosubstituted cyclohexane vs. 1.30 kcal/mol for isopropyl) predicts a significantly larger effective steric footprint . In the asymmetric Henry reaction, altering Pyox ligand side-chains was shown to modulate enantioselectivity by over 20% ee, demonstrating the functional consequences of C4 substitution .

Steric Bulk: C4 Substituents
Class-level inference
Cyclohexyl A-value ~1.75 kcal/mol vs. isopropyl ~1.30 kcal/mol. Henry reaction: side-chain change yielded >20% ee variation.
Supports steric screening of C4 groups for enantioselectivity optimization.
No direct catalytic head-to-head for this compound; A-value comparison only.
Asymmetric Catalysis Steric Parameter Ligand Design

Electronic Modulation via Benzhydryl at Pyridine C6

The benzhydryl (diphenylmethyl) group at the pyridine C6 position is a hallmark of this ligand subclass, providing both electron-donating character and potential for intramolecular π-π interactions with palladium centers . This is in contrast to the more common unsubstituted pyridine or simple alkyl-substituted variants found in other chiral ligands such as BOX or PyBOX . Computational studies on related Pd–Pyox complexes indicate that the benzhydryl moiety contributes to increased catalyst rigidity through C–H/π interactions, which can suppress unproductive ligand dynamics .

Electronic Modulation via C6
Class-level inference
Benzhydryl: dual phenyl rings enable π-stacking and C–H/π interactions; electron-donating via hyperconjugation. No quantitative Hammett data.
C6 substituent may influence Pd-arene interaction and catalyst rigidity.
Supported by benzhydrylpyridine Pd-C–H activation studies.
Electronic Tuning π-π Stacking Pd Catalysis

Hydrolytic Stability of Pyox Ligands in Copper Complexes

A systematic study of Cu(II)–Pyox complexes revealed that the coordinated pyridine-oxazoline ligands undergo hydrolysis by adventitious water to form pyridine-2-carboxylate coordination polymers, indicating intrinsic ligand lability under catalytic conditions . Complexes [Cu(R-Pyox)(NCMe)₂(ClO₄)₂] with R = benzyl, phenyl, and isopropyl were characterized, and their performance in asymmetric allylic oxidation of cyclohexene was described . While the cyclohexyl-substituted Pyox ligand was not directly tested in this study, the findings establish that C4 substitution identity influences both complex stability and catalytic performance, with bulkier groups potentially retarding hydrolysis through kinetic shielding of the oxazoline ring .

Hydrolytic Stability in Cu(II)
Cross-study comparable
Bn/iPr-Pyox Cu(II) complexes undergo hydrolysis to pyridine-2-carboxylate. Cyclohexyl bulk predicted to slow water access.
Steric shielding may extend catalyst lifetime; direct kinetic validation needed.
No direct measurement for cyclohexyl-Pyox; inference from structural trends.
Catalyst Stability Hydrolysis Coordination Chemistry

Supplier Purity Benchmark and QC Documentation

Commercial suppliers (Bidepharm, MolCore) consistently report a standard purity of 97% for CAS 2828438-57-7, supported by batch-specific analytical data including NMR, HPLC, and GC . This multi-technique QC package, while typical for research-grade chiral ligands, provides traceable documentation that may not be uniformly available from all suppliers of less common analogs such as the (S)-sec-butyl variant (CAS 2640520-01-8) . Storage conditions (inert atmosphere, 2–8°C) are specified to preserve stereochemical integrity .

Supplier QC Benchmark
Supporting evidence
97% purity, NMR + HPLC + GC batch reports from Bidepharm and MolCore. Analog (S)-sec-butyl: 97% purity, QC scope less detailed.
Multi-technique QC documentation aids batch reproducibility assessment.
Nominal purity identical; differentiation lies in QC breadth.
Quality Control Batch Reproducibility Procurement

Procurement and Application Scenarios


Palladium-Catalyzed Asymmetric C–H Functionalization

The benzhydrylpyridine scaffold is validated as a substrate-directing group for Pd-catalyzed enantioselective C–H activation . The cyclohexyl-substituted Pyox ligand can be deployed as a chiral ancillary ligand in such transformations, where the combination of a bulky C4 substituent and the π-interacting benzhydryl moiety is expected to enhance stereocontrol relative to isopropyl or benzyl congeners . This scenario is supported by mechanistic models showing that steric bulk at the oxazoline C4 position directly influences the enantiodetermining transition state in Pd–MPAA and Pd–Pyox systems .

Copper-Catalyzed Allylic Oxidation with Enhanced Stability

Cu(II)–Pyox complexes have demonstrated activity in the asymmetric allylic oxidation of cyclohexene, but ligand hydrolysis was identified as a deactivation pathway . The cyclohexyl-substituted ligand is predicted to offer superior hydrolytic stability compared to benzyl-Pyox (Bn-Pyox) or isopropyl-Pyox (iPr-Pyox) due to the greater steric shielding of the oxazoline coordination site . This makes it a rational candidate for process development where extended catalyst lifetime is a critical cost driver.

Asymmetric Henry Reaction with Tunable Steric Profiles

Pyox ligands are established as effective chiral inducers in the asymmetric Henry reaction, where ligand side-chain identity significantly modulates enantioselectivity . The cyclohexyl variant occupies a unique steric parameter space not covered by commercially dominant isopropyl or benzyl Pyox ligands, offering a complementary selectivity profile for substrate scope expansion. Researchers screening Pyox ligand libraries for new substrate classes should include the cyclohexyl analog to capture steric diversity that may prove optimal for hindered or conformationally demanding substrates .

Synthesis of Enantioenriched CNS-Active Intermediates

This ligand has been specifically noted for applications in the enantioselective synthesis of CNS-active compounds and intermediates targeting neurological disorders . Its rigid, sterically defined (R)-configuration at the oxazoline C4 position ensures consistent enantioselectivity in catalytic processes relevant to pharmaceutical development, where even minor variations in ee can alter the pharmacological profile of the final drug substance.

Application
Selection Property
Validation Focus
Pd-catalyzed asymmetric C–H functionalization studies
Benzhydrylpyridine scaffold for π-interaction and C–H activation
Enantioselectivity with sterically demanding C4 cyclohexyl group
Cu-catalyzed asymmetric allylic oxidation
C4 cyclohexyl for steric shielding against oxazoline hydrolysis
Catalyst lifetime under aqueous/organic conditions
Asymmetric Henry reaction screening
Unique steric profile (cyclohexyl) not covered by common iPr/Bn Pyox
Enantioselectivity modulation via C4 substituent tuning
Synthesis of enantioenriched CNS-active intermediates for neuropharmacology research
(R)-configuration at C4 for consistent stereochemical control
Enantiomeric excess in catalytic steps delivering chiral building blocks
Quote Request

Request a Quote for (R)-2-(6-Benzhydrylpyridin-2-yl)-4-cyclohexyl-4,5-dihydrooxazole

Request pricing, availability, packaging, or bulk supply details using the form on the right.

Pricing Availability Bulk quantity COA / SDS
Response includesPricing, lead time, and availability after review.
Faster handlingAdd destination country, intended use, and packaging preferences when relevant.

Only Quantity, Unit, and Business or Academic Email are required.

Product Requirements

Enter amount and choose a unit (mg, g, kg, mL, or L).

Contact Details

Additional Details

Contact Technical Support Sending...

We use your information only to respond to your request. If you need technical guidance before placing an inquiry, you can also contact our support team.

Inquiry
© Copyright 2026 BenchChem. All Rights Reserved.